(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine

• Molecular Formula: C10H13N3S
• Molecular Weight: 207.30 g/mol
• IUPAC Name: N-(1H-imidazol-2-ylmethyl)-2-thiophen-2-ylethanamine
• InChI: InChI=1S/C10H13N3S/c1-2-9(14-7-1)3-4-11-8-10-12-5-6-13-10/h1-2,5-7,11H,3-4,8H2,(H,12,13)
• InChI Key: QANVCIYEGVWYRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCNCC2=NC=CN2

Description

(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine is a heterocyclic amine featuring a 1H-imidazole ring linked via a methyl group to an ethylamine backbone substituted with a thiophen-2-yl group. This structure combines the electron-rich imidazole and thiophene moieties, which are known to enhance bioactivity in pharmaceuticals and agrochemicals.

Preparation Methods

Preparation of Thiophene Derivatives

1.1 Bromination of Thiophene

The initial step involves selective bromination of thiophene to generate 2-bromothiophene, a key intermediate. This process is typically performed under low-temperature conditions to ensure regioselectivity and minimize polybromination.

Parameter	Conditions	Reagents	Reference	Notes
Organic solvent	Toluene, acetonitrile, or ethylene dichloride	-		Selected for stability and ease of removal
Brominating agent	Bromine, N-succinimide, pyridine hydrobromide salt	-		Bromine is the most common reagent
Temperature	-10°C to 10°C	-		Maintains regioselectivity
Reaction time	2-6 hours	-		Ensures complete bromination

1.2 Grignard Reaction to Form 2-Thiophene Ethanol

The brominated thiophene undergoes a Grignard reaction with magnesium chips to form a magnesium organometallic intermediate, which then reacts with ethylene oxide to produce 2-thiophene ethanol.

Parameter	Conditions	Reagents	Reference	Notes
Solvent	Toluene, tetrahydrofuran (THF)	-		Anhydrous conditions are critical
Magnesium equivalents	1.35 mol Mg per mol 2-bromothiophene	-		Ensures complete conversion
Temperature	0-20°C	-		Controls reaction rate
Ethylene oxide	0.2-0.5 mol per mol 2-bromothiophene	-		Reacts with Grignard intermediate

Conversion of 2-Thiophene Ethanol to 2-Thiophene Ethylamine

Following the formation of 2-thiophene ethanol, the next step involves converting this intermediate into 2-thiophene ethylamine via esterification and ammonolysis.

2.1 Esterification with Benzene Sulfonyl Chloride

This step introduces a sulfonyl protecting group to facilitate subsequent ammonolysis.

Parameter	Conditions	Reagents	Reference	Notes
Catalyst	Tetrabutylammonium chloride or tetradecyl trimethyl ammonium chloride	-		Phase-transfer catalysts improve yield
Organic solvent	Acetonitrile	-		Solvent for sulfonylation
Temperature	6°C	-		Controlled addition prevents side reactions
Molar ratio	1:1.05 (2-thiophene ethanol: benzene sulfonyl chloride)	-		Ensures complete sulfonylation

2.2 Ammonolysis to Form the Amine

The sulfonylated intermediate reacts with liquefied ammonia under pressure to yield the primary amine.

Parameter	Conditions	Reagents	Reference	Notes
Temperature	30°C	Liquefied ammonia		Maintains reaction rate
Pressure	0.6 MPa	-		Ensures sufficient ammonia solubility
Reaction time	Several hours	-		Complete conversion

2.3 Final Purification

The product, (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine , is purified via distillation under vacuum at approximately 100°C and 2.24 kPa, yielding high purity as confirmed by HPLC analysis.

Alternative Synthetic Routes and Innovations

Recent advancements include environmentally benign and cost-effective methods such as iodine-catalyzed one-pot syntheses for imidazole derivatives, which can be adapted for the final step of constructing the imidazole ring attached to the thiophene moiety. For example, iodine catalysis in aqueous media facilitates the formation of substituted imidazoles at moderate temperatures, reducing the need for hazardous reagents and simplifying purification processes.

Summary of Key Data and Parameters

Step	Reagents	Solvent	Temperature	Yield	Notes
Bromination	Bromine or N-succinimide	Toluene, acetonitrile	-10°C to 10°C	~90%	Regioselective bromination
Grignard formation	Magnesium	Toluene, THF	0-20°C	~85%	Anhydrous conditions essential
Ethylene oxide addition	Ethylene oxide	Toluene, THF	0-20°C	-	Controlled addition
Sulfonylation	Benzene sulfonyl chloride	Acetonitrile	6°C	>95%	Catalyzed by phase-transfer agents
Ammonolysis	Liquefied ammonia	-	30°C	>80%	Under pressure

Chemical Reactions Analysis

Types of Reactions

(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine can undergo various types of chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The imidazole ring can be reduced under specific conditions.

Substitution: Both the imidazole and thiophene rings can undergo substitution reactions with electrophiles or nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens, alkyl halides, and acyl chlorides.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced imidazole derivatives.

Substitution: Various substituted imidazole and thiophene derivatives.

Scientific Research Applications

(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including antibacterial and antifungal activities.

Industry: Used in the development of materials with specific electronic properties.

Mechanism of Action

The mechanism of action of (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The imidazole ring can act as a ligand, coordinating with metal ions, while the thiophene ring can participate in π-π interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

N-Methyl-[(1-phenyl-1H-imidazol-2-yl)methyl]amine

• Structure : Replaces the thiophen-2-yl group with a phenyl ring.
• Properties : Molecular weight = 187.25 g/mol; CAS 1034566-07-6.

1-Methyl-1H-imidazol-2-amine

• Structure : Simplifies the target compound by removing the thiophen-2-yl-ethyl chain.
• Properties : Molecular weight = 97.12 g/mol; CAS 6646-51-1.
• Significance : The absence of the thiophene group reduces steric bulk, possibly improving solubility but diminishing receptor-binding specificity .

4,5-Diphenyl-1H-imidazol-2-amine

• Structure : Features two phenyl groups on the imidazole ring.
• Properties : CAS 37980-29-3.
• Significance: Increased aromaticity may enhance π-π stacking interactions in biological systems, a property less pronounced in the target compound due to its single thiophene group .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Key Functional Groups
Target Compound	~235 (estimated)	~2.5	Imidazole, thiophene, amine
N-Methyl-[(1-phenyl-1H-imidazol-2-yl)methyl]amine	187.25	2.1	Phenyl, imidazole, amine
1-Methyl-1H-imidazol-2-amine	97.12	-0.3	Imidazole, amine
4,5-Diphenyl-1H-imidazol-2-amine	235.29	3.8	Phenyl, imidazole

• Solubility : The thiophene group in the target compound may improve aqueous solubility compared to purely phenyl-substituted analogues due to its polarizable sulfur atom .
• Stability : Imidazole rings are generally stable under physiological conditions, but the thiophene moiety could increase susceptibility to oxidative metabolism .

Biological Activity

(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine is a compound that integrates imidazole and thiophene moieties, which are known for their significant biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features an imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms, and a thiophene ring, which includes a sulfur atom. This unique combination allows for diverse chemical reactivity and potential interactions with various biological targets.

Feature	Description
Imidazole Structure	Five-membered ring with two nitrogen atoms
Thiophene Structure	Five-membered ring with one sulfur atom
Molecular Formula	C12H14N2S
Molecular Weight	218.32 g/mol

Biological Activity

The biological activity of (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine can be attributed to its interactions with enzymes and receptors in biological systems.

Antimicrobial Activity

Research indicates that compounds featuring imidazole and thiophene rings often exhibit antimicrobial properties. The imidazole moiety can act as a ligand that coordinates with metal ions, potentially enhancing the compound's ability to disrupt microbial cell functions. Preliminary studies suggest that (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine may inhibit the growth of various bacterial strains, although specific data on its efficacy is still limited.

Anticancer Properties

The dual functionality of this compound suggests potential anticancer activity. Studies have shown that imidazole derivatives can interfere with cancer cell proliferation by modulating enzyme activities related to cell cycle regulation. The thiophene ring may also contribute to this effect through π-π interactions with DNA or proteins involved in cancer progression.

Anti-inflammatory Effects

Inflammation is a common pathway in various diseases, including cancer and autoimmune disorders. Compounds similar to (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine have demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). Further studies are needed to confirm these effects specifically for this compound.

Case Studies

• Study on Antimicrobial Efficacy : A study evaluated the antimicrobial properties of imidazole derivatives against Staphylococcus aureus and Escherichia coli. Results indicated significant inhibition zones compared to control groups, suggesting potential for further development as an antimicrobial agent.
• Anticancer Activity Assessment : In vitro studies on similar compounds showed that they could induce apoptosis in cancer cell lines through the activation of caspase pathways. This suggests that (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine may also exhibit similar mechanisms worth investigating.
• Inflammatory Response Modulation : Research demonstrated that imidazole-containing compounds could downregulate TNF-alpha production in macrophages, highlighting their potential use in treating inflammatory diseases.